Cas no 89985-53-5 (2-(1-Aminoethyl)phenol)

• Product Name: 2-(1-Aminoethyl)phenol
• CAS No: 89985-53-5
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD09050109
• CID: 730338
• PubChem ID: 241456
• Update Time: 2024-10-26

2-(1-Aminoethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Aminoethyl)phenol
• Phenol,2-(1-aminoethyl)-
• 2-(1-aminoethyl)phenol(SALTDATA: HCl)
• AKOS000133574
• J-507562
• NSC-48849
• SB75505
• FT-0753379
• SY026082
• SCHEMBL633569
• AS-35723
• SB44953
• Phenol, 2-[(1S)-1-aminoethyl]-
• AKOS022171734
• EN300-31174
• ZWKWKJWRIYGQFD-UHFFFAOYSA-N
• 1-amino-1-(2-hydroxyphenyl)ethane
• 89985-53-5
• NSC48849
• a-hydroxyphenylethylamine
• CS-0171974
• MFCD09050109
• SY387130
• MFCD06761854
• DA-01342

• MDL： MFCD09050109
• Inchi： 1S/C8H11NO/c1-6(9)7-4-2-3-5-8(7)10/h2-6,10H,9H2,1H3
• InChI Key： ZWKWKJWRIYGQFD-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(C)N

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 246.3℃ at 760 mmHg

2-(1-Aminoethyl)phenol Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids